Cas no 133084-03-4 (Sauvagnine)

Sauvagnine structure
Sauvagnine structure
Product name:Sauvagnine
CAS No:133084-03-4
MF:C18H11NO6
MW:337.283045053482
CID:224492

Sauvagnine Chemical and Physical Properties

Names and Identifiers

    • Methanone,1,3-dioxolo[4,5-g]isoquinolin-5-yl(4-hydroxy-1,3-benzodioxol-5-yl)-
    • 1-[2-Hydroxy-3,4-(methylenedioxy)benzoyl]-6,7-(methylenedioxy)isoquinoline
    • Methanone,(1,3-dioxolo[4,5-g]isoquinolin-5-yl)(4-hydroxy-1,3-benzodioxol-5-yl)- (9CI)
    • Sauvagnine
    • Inchi: 1S/C18H11NO6/c20-16(10-1-2-12-18(17(10)21)25-8-22-12)15-11-6-14-13(23-7-24-14)5-9(11)3-4-19-15/h1-6,21H,7-8H2
    • InChI Key: RJZGNCBQQXPVEG-UHFFFAOYSA-N
    • SMILES: O1COC2C=C3C=CN=C(C(C4=CC=C5C(=C4O)OCO5)=O)C3=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 530
  • XLogP3: 1.335
  • Topological Polar Surface Area: 87.1

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